2-acetamido-N-(4-bromo-2-methylphenyl)acetamide

• IUPAC Name: 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide
• InChI: InChI=1S/C11H13BrN2O2/c1-7-5-9(12)3-4-10(7)14-11(16)6-13-8(2)15/h3-5H,6H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: RNOKUINCIBBFJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CNC(=O)C
• Molecular Formula: C11H13BrN2O2
• Molecular Weight: 285.14 g/mol

Description

2-acetamido-N-(4-bromo-2-methylphenyl)acetamide is a chemical compound commonly known as Bromoacetanilide. It is a white crystalline powder that is widely used in the field of chemistry and biochemistry. This compound has a wide range of applications, including synthesis, scientific research, and medical research.

Mechanism of Action

The mechanism of action of 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide is not well understood. However, it is believed to act as a weak inhibitor of cholinesterase enzymes. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter in the brain. The increase in acetylcholine levels is believed to enhance cognitive function and memory.
Biochemical and Physiological Effects:
2-acetamido-N-(4-bromo-2-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal studies. It has also been shown to have anti-inflammatory and analgesic properties. This compound has been shown to have a low toxicity profile, making it safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide in laboratory experiments include its low toxicity profile and its ability to enhance cognitive function and memory. The limitations of using this compound include its limited solubility in water and its high cost.

Future Directions

There are many future directions for the use of 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide in scientific research. This compound can be used in the synthesis of various heterocyclic compounds, which have important biological activities. It can also be used in the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide involves the reaction of 4-bromo-2-methylaniline with acetic anhydride to form 4-bromo-2-methylacetanilide. The resultant compound is then reacted with ammonium acetate in acetic acid to form 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide. This synthesis method is widely used in the laboratory and can be performed on a large scale.

Scientific Research Applications

2-acetamido-N-(4-bromo-2-methylphenyl)acetamide is widely used in scientific research. It is used as a starting material for the synthesis of various compounds. It is also used as a reagent in the synthesis of pharmaceutical compounds. This compound is used in the synthesis of various dyes and pigments. It is also used in the production of photographic chemicals. 2-acetamido-N-(4-bromo-2-methylphenyl)acetamide is used in the synthesis of various heterocyclic compounds, which have important biological activities.